Cas no 59440-82-3 (Benzenesulfonamide,4-[[(phenylamino)thioxomethyl]amino]-N-(1-phenyl-1H-pyrazol-5-yl)-)

• Product Name: Benzenesulfonamide,4-[[(phenylamino)thioxomethyl]amino]-N-(1-phenyl-1H-pyrazol-5-yl)-
• CAS No: 59440-82-3
• MF: C₂₂H₁₉N₅O₂S₂
• MW: 449.54856133461
• CID: 383248
• PubChem ID: 3952231
• Update Time: 2025-04-19

Benzenesulfonamide,4-[[(phenylamino)thioxomethyl]amino]-N-(1-phenyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-[[(phenylamino)thioxomethyl]amino]-N-(1-phenyl-1H-pyrazol-5-yl)-
• 1-phenyl-3-[4-[(2-phenylpyrazol-3-yl)sulfamoyl]phenyl]thiourea
• AC1MZTWY
• N-(2-phenyl-2H-pyrazol-3-yl)-4-(3-phenyl-thioureido)-benzenesulfonamide
• NSC337609
• 59440-82-3
• DTXSID80398194
• NSC-337609

• Inchi： 1S/C22H19N5O2S2/c28-31(29,26-21-15-16-23-27(21)19-9-5-2-6-10-19)20-13-11-18(12-14-20)25-22(30)24-17-7-3-1-4-8-17/h1-16,26H,(H2,24,25,30)
• InChI Key： BKIOEFCZSGBAOW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(NC1C=CC=CC=1)=S)(NC1=CC=NN1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 449.09827
• Monoisotopic Mass: 449.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 631.3°Cat760mmHg
• Flash Point: 335.6°C
• Refractive Index: 1.693
• PSA: 88.05
• LogP: 5.78180